Cas no 36848-41-6 (Phenazine, 1,6-dinitro-)

Phenazine, 1,6-dinitro- structure
Phenazine, 1,6-dinitro- structure
Product Name:Phenazine, 1,6-dinitro-
CAS No:36848-41-6
MF:C12H6N4O4
MW:270.200441837311
CID:320666
PubChem ID:161923
Update Time:2025-04-19

Phenazine, 1,6-dinitro- Chemical and Physical Properties

Names and Identifiers

    • Phenazine, 1,6-dinitro-
    • 1,6-dinitrophenazine
    • 36848-41-6
    • InChI=1/C12H6N4O4/c17-15(18)9-5-1-3-7-11(9)14-8-4-2-6-10(16(19)20)12(8)13-7/h1-6H
    • DTXSID70190326
    • BZGCNHUWISZVPK-UHFFFAOYSA-N
    • RO1IVD3S89
    • UNII-RO1IVD3S89
    • BZGCNHUWISZVPK-UHFFFAOYSA-
    • CCRIS 3016
    • Inchi: 1S/C12H6N4O4/c17-15(18)9-5-1-3-7-11(9)14-8-4-2-6-10(16(19)20)12(8)13-7/h1-6H
    • InChI Key: BZGCNHUWISZVPK-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1=CC=CC2C1=NC1C=CC=C(C=1N=2)[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 270.03898
  • Monoisotopic Mass: 270.03890469g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 0
  • Complexity: 369
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 117Ų

Experimental Properties

  • PSA: 112.06
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